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Ethyl 2-[[5-[3-(1,3-dioxobenzo[de]isoquinolin-2-yl)propyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate Ethyl 2-[[5-[3-(1,3-dioxobenzo[de]isoquinolin-2-yl)propyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate
Brand Name: Vulcanchem
CAS No.: 325476-16-2
VCID: VC21419837
InChI: InChI=1S/C27H24N4O4S/c1-2-35-23(32)17-36-27-29-28-22(31(27)19-11-4-3-5-12-19)15-8-16-30-25(33)20-13-6-9-18-10-7-14-21(24(18)20)26(30)34/h3-7,9-14H,2,8,15-17H2,1H3
SMILES: CCOC(=O)CSC1=NN=C(N1C2=CC=CC=C2)CCCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O
Molecular Formula: C27H24N4O4S
Molecular Weight: 500.6g/mol

Ethyl 2-[[5-[3-(1,3-dioxobenzo[de]isoquinolin-2-yl)propyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate

CAS No.: 325476-16-2

Cat. No.: VC21419837

Molecular Formula: C27H24N4O4S

Molecular Weight: 500.6g/mol

* For research use only. Not for human or veterinary use.

Ethyl 2-[[5-[3-(1,3-dioxobenzo[de]isoquinolin-2-yl)propyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate - 325476-16-2

Specification

CAS No. 325476-16-2
Molecular Formula C27H24N4O4S
Molecular Weight 500.6g/mol
IUPAC Name ethyl 2-[[5-[3-(1,3-dioxobenzo[de]isoquinolin-2-yl)propyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate
Standard InChI InChI=1S/C27H24N4O4S/c1-2-35-23(32)17-36-27-29-28-22(31(27)19-11-4-3-5-12-19)15-8-16-30-25(33)20-13-6-9-18-10-7-14-21(24(18)20)26(30)34/h3-7,9-14H,2,8,15-17H2,1H3
Standard InChI Key XVIXGERSFOTNLH-UHFFFAOYSA-N
SMILES CCOC(=O)CSC1=NN=C(N1C2=CC=CC=C2)CCCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O
Canonical SMILES CCOC(=O)CSC1=NN=C(N1C2=CC=CC=C2)CCCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O

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